Cas no 1192365-87-9 (Cefpodoxime Proxetil Isopropylcarbamate)

• Product Name: Cefpodoxime Proxetil Isopropylcarbamate
• CAS No: 1192365-87-9
• MF: C₂₅H₃₃N₅O₁₁S₂
• MW: 643.686424016953
• CID: 2085534
• Update Time: 2025-10-21

Cefpodoxime Proxetil Isopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• Cefpodoxime Proxetil Isopropylcarbamate
• CID 131667439
• Cefpodoxime Proxetil Impurity 11(Cefpodoxime Proxetil EP Impurity K)
• Cefpodoxime Proxetil Impurity 9
• Cefpodoxime Proxetil Impurity 9 (Mixture of Diastereomers)
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2Z)-2-(methoxyimino)-2-[2-[[(1-methylethoxy)carbonyl]amino]-4-thiazolyl]acetyl]amino]-3-(methoxymethyl)-8-oxo-, 1-[[(1-methylethoxy)carbonyl]oxy]ethyl ester, (6R,7R)-
• Cefpodoxime Proxetil isopropoxycarbonyl analog

• Inchi： 1S/C25H33N5O11S2/c1-11(2)38-24(34)28-23-26-15(10-43-23)16(29-37-7)19(31)27-17-20(32)30-18(14(8-36-6)9-42-21(17)30)22(33)40-13(5)41-25(35)39-12(3)4/h10-13,17,21H,8-9H2,1-7H3,(H,27,31)(H,26,28,34)/b29-16-/t13?,17-,21-/m1/s1
• InChI Key： BVYVVPBBTOLQNJ-WQXHCFAYSA-N
• SMILES： S1CC(COC)=C(C(=O)OC(C)OC(=O)OC(C)C)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(NC(=O)OC(C)C)=N1)=N\OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 43
• Rotatable Bond Count: 16
• Complexity: 1150
• XLogP3: 1.6
• Topological Polar Surface Area: 247

Experimental Properties

• Melting Point: 98 - 101°C
• Solubility: Acetonitrile (Slightly), Chloroform (Slightly), Methanol (Slightly)

Cefpodoxime Proxetil Isopropylcarbamate Security Information

• Storage Condition：-20°C Freezer, Under inert atmosphere

Additional information on Cefpodoxime Proxetil Isopropylcarbamate

Cefpodoxime Proxetil Isopropylcarbamate and Its Significance in Modern Pharmaceutical Research

Cas no1192365-87-9 corresponds to the compound Cefpodoxime Proxetil Isopropylcarbamate, a derivative of the widely used antibiotic cefpodoxime. This compound has garnered significant attention in the pharmaceutical industry due to its unique structural properties and potential therapeutic applications. Cefpodoxime, a second-generation cephalosporin, is known for its efficacy against a broad spectrum of bacterial infections. The modification of cefpodoxime into its proxetil isopropylcarbamate form enhances its pharmacokinetic properties, making it a promising candidate for various medical treatments.

The chemical structure of Cefpodoxime Proxetil Isopropylcarbamate incorporates an isopropyl carbamate group, which influences its solubility and bioavailability. This modification allows for better absorption in the gastrointestinal tract, making it a suitable candidate for oral administration. Such pharmacokinetic advantages are particularly valuable in the development of patient-friendly medications that require fewer dosing frequencies and lower doses.

In recent years, there has been growing interest in the development of novel antibiotics to combat the increasing problem of antibiotic resistance. Cefpodoxime Proxetil Isopropylcarbamate represents a significant advancement in this area. Studies have shown that this derivative maintains the antibacterial activity of cefpodoxime while offering improved pharmacological properties. This makes it an attractive option for treating infections caused by multidrug-resistant bacteria.

One of the most compelling aspects of Cefpodoxime Proxetil Isopropylcarbamate is its potential application in combination therapies. Antibiotic resistance often arises due to the overuse or misuse of single-agent therapies, leading to the selection of resistant bacterial strains. By using Cefpodoxime Proxetil Isopropylcarbamate in combination with other antibiotics or non-antibiotic agents, researchers aim to reduce the likelihood of resistance development. This approach has been supported by several preclinical studies that demonstrate synergistic effects when Cefpodoxime Proxetil Isopropylcarbamate is used alongside other therapeutic agents.

The pharmacological profile of Cefpodoxime Proxetil Isopropylcarbamate has also been studied in various animal models and clinical trials. These investigations have highlighted its efficacy against a range of Gram-positive and Gram-negative bacteria. The compound's ability to reach high concentrations at the site of infection while maintaining a favorable safety profile makes it a promising candidate for clinical use. Furthermore, its extended half-life allows for less frequent dosing, improving patient compliance and convenience.

The development of new antibiotics is not only about enhancing efficacy but also about minimizing side effects. Cefpodoxime Proxetil Isopropylcarbamate has been found to exhibit a relatively low incidence of adverse effects compared to other cephalosporins. This is particularly important for patients who may be more susceptible to drug-related side effects, such as the elderly or those with pre-existing health conditions. The compound's favorable safety profile enhances its appeal as a therapeutic option.

Advances in computational chemistry and molecular modeling have also played a crucial role in understanding the mechanisms of action of Cefpodoxime Proxetil Isopropylcarbamate. These techniques have allowed researchers to predict how the compound interacts with bacterial enzymes and cell wall components, providing insights into its antibacterial activity. Such knowledge is essential for optimizing drug design and developing new antibiotics that are more effective against resistant strains.

The future prospects for Cefpodoxime Proxetil Isopropylcarbamate are promising, with ongoing research exploring its potential applications in treating infections caused by emerging pathogens. The increasing prevalence of antibiotic-resistant bacteria necessitates innovative approaches to infection control and treatment. By leveraging the unique properties of this derivative, researchers hope to develop new strategies that can address this global health challenge.

In conclusion, Cas no1192365-87-9, corresponding to Cefpodoxime Proxetil Isopropylcarbamate, represents a significant advancement in antibiotic development. Its enhanced pharmacokinetic properties, broad-spectrum antibacterial activity, and favorable safety profile make it a valuable asset in the fight against bacterial infections. As research continues to uncover new applications and therapeutic strategies, this compound is poised to play an important role in modern medicine.